Cas no 315-31-1 (2-Fluoro-3-methylbenzoic acid)

• Product Name: 2-Fluoro-3-methylbenzoic acid
• CAS No: 315-31-1
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD00042504
• CID: 36804
• PubChem ID: 2737379
• Update Time: 2025-05-26

2-Fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methylbenzoic acid
• 2-Fluor-3-methyl-benzoesaeure
• 2-Fluoro-m-toluic Acid
• 3-methyl-2-fluorobenzoic acid
• DGNAETGARNTCIL-UHFFFAOYSA-N
• AM61456
• Maybridge1_003142
• 2-Fluoro-3-methyl benzoic acid
• EN300-97685
• Z1201617985
• N-ADAMANTAN-1-YL-PHTHALAMICACID
• SR-01000644112-1
• AC-3975
• AKOS005257147
• Benzoic acid, 2-fluoro-3-methyl-
• fluoro-3-methylbenzoic acid
• CL8044
• A808510
• FT-0612087
• 315-31-1
• CS-W018051
• FT-0601246
• CCG-55063
• FS-2135
• F0949
• DTXSID90372026
• 2-Fluoro-3-methylbenzoicacid
• FT-0651233
• 2-fluoro-3-methylbenzoic acid, AldrichCPR
• A4898
• SY014074
• SCHEMBL698709
• 2-fluoranyl-3-methyl-benzoic acid
• HMS550G18
• MFCD00042504
• DB-006116
• 630-016-9
• DTXCID50323059
• FF71229

• MDL： MFCD00042504
• Inchi： 1S/C8H7FO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： DGNAETGARNTCIL-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1C

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.225
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 258.4°C at 760 mmHg
• Flash Point: 72.962℃
• Refractive Index: 1.472
• PSA: 37.30000
• LogP: 1.83230

2-Fluoro-3-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Fluoro-3-methylbenzoic acid

2-Fluoro-3-methylbenzoic acid: A Comprehensive Overview

The compound with CAS No 315-31-1, commonly referred to as 2-Fluoro-3-methylbenzoic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a fluorine atom at the 2-position and a methyl group at the 3-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of 2-Fluoro-3-methylbenzoic acid in drug discovery and development. Its structure allows for potential interactions with various biological targets, making it a promising candidate in the design of new pharmaceutical agents. Researchers have explored its role in inhibiting specific enzymes and receptors, which could lead to innovative treatments for diseases such as cancer and inflammation.

In addition to its pharmacological applications, 2-Fluoro-3-methylbenzoic acid has found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which are advantageous in catalysis, gas storage, and sensing technologies.

The synthesis of 2-Fluoro-3-methylbenzoic acid has been optimized through various methodologies, including Friedel-Crafts acylation and Suzuki coupling reactions. These methods ensure high yields and purity, which are critical for its use in demanding applications such as drug development and materials synthesis.

Moreover, the environmental impact of 2-Fluoro-3-methylbenzoic acid has been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial and medical use. Preliminary findings suggest that it exhibits low toxicity under standard conditions, making it suitable for large-scale production and application.

In conclusion, CAS No 315-31-1, or 2-Fluoro-3-methylbenzoic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry.